2-Isopropylbenzoic acid ethyl ester, 97%

• IUPAC Name: ethyl 2-propan-2-ylbenzoate
• InChI: InChI=1S/C12H16O2/c1-4-14-12(13)11-8-6-5-7-10(11)9(2)3/h5-9H,4H2,1-3H3
• InChI Key: FXFCAMRVPKSUGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1C(C)C
• Molecular Formula: C12H16O2
• DSSTOX Substance ID: DTXSID201303661
• Molecular Weight: 192.25 g/mol
• CAS RN: 105337-82-4

Description

2-Isopropylbenzoic acid ethyl ester is a chemical compound. It is an ester, which is a class of organic compounds that react with water to produce alcohols and organic or inorganic acids. Esters are derived from carboxylic acids and alcohols.

Synthesis Analysis

Esters, including 2-Isopropylbenzoic acid ethyl ester, can be synthesized through esterification, which occurs when a carboxylic acid reacts with an alcohol in the presence of an acid catalyst. This reaction results in the formation of an ester and water. The reaction can be catalyzed by either an acid or a base.

Molecular Structure Analysis

The molecular structure of esters, including 2-Isopropylbenzoic acid ethyl ester, features a carbon-to-oxygen double bond that is also singly bonded to a second oxygen atom, which is then joined to an alkyl or an aryl group.

Chemical Reactions Analysis

Esters are neutral compounds. In typical reactions, the alkoxy (OR′) group of an ester is replaced by another group. One such reaction is hydrolysis, literally “splitting with water.” The hydrolysis of esters is catalyzed by either an acid or a base.

Physical And Chemical Properties Analysis

Esters are polar molecules but do not have a hydrogen atom attached directly to an oxygen atom. Therefore, they are incapable of engaging in intermolecular hydrogen bonding with one another and thus have considerably lower boiling points than their isomeric carboxylic acids counterparts.

Mechanism of Action

Target of Action

This compound is an ester, a class of organic compounds that react with water to produce alcohols and organic or inorganic acids

Mode of Action

As an ester, 2-Isopropylbenzoic acid ethyl ester can undergo hydrolysis, a chemical reaction where the ester bond is broken by water, resulting in the formation of an alcohol and a carboxylic acid . This reaction can be catalyzed by both acids and bases

Biochemical Pathways

For instance, esters can be synthesized from carboxylic acids and alcohols in the presence of an acid catalyst . They can also be converted to amides via an aminolysis reaction

Pharmacokinetics

They are often used as prodrugs, which are biologically inactive compounds that can be metabolized in the body to produce a drug .

Result of Action

The hydrolysis of esters can result in the release of alcohols and acids, which can have various effects depending on their specific properties .

Action Environment

The action of 2-Isopropylbenzoic acid ethyl ester can be influenced by various environmental factors. For instance, the rate of ester hydrolysis can be affected by factors such as temperature and pH . Additionally, the presence of specific enzymes can catalyze the hydrolysis of esters .

Safety and Hazards

The safety data sheet for ethyl benzoate, a similar compound, indicates that it is a combustible liquid. It should be kept away from heat, sparks, open flames, and hot surfaces. In case of fire, CO2, dry chemical, or foam should be used for extinction.

Future Directions

Esters are important in many areas, including the food and beverage industry, where they contribute to the aroma and flavor of many products. Understanding the function and regulation of genes involved in the biosynthesis of aroma-active substances could allow for the control of ester and higher alcohol synthesis, creating specific aroma profiles in fermented beverages.